tert-butyl (2R)-2-(sulfanylmethyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl (2R)-2-(sulfanylmethyl)pyrrolidine-1-carboxylate, commonly referred to as TBSP, is a synthetic compound that has been used in a variety of scientific research applications. TBSP is a chemical compound with a broad range of applications, including as a catalyst, in organic synthesis, and in the synthesis of other compounds. TBSP has been studied extensively, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments are well-documented.
Scientific Research Applications
TBSP has been used in a variety of scientific research applications, including as a catalyst in organic synthesis, as a reagent in the synthesis of other compounds, and as a model compound in studies of the mechanism of action of other compounds. TBSP has also been used in studies of biological processes, such as enzyme catalysis, protein-protein interactions, and protein folding. Additionally, TBSP has been used as a model compound to study the structure and reactivity of other compounds.
Mechanism of Action
The mechanism of action of TBSP is not fully understood. However, it is believed that TBSP acts as a catalyst in organic synthesis reactions by stabilizing the transition state of the reaction. Additionally, TBSP may act as a reagent in the synthesis of other compounds, and may also act as a model compound in studies of the mechanism of action of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBSP are not yet fully understood. However, TBSP has been shown to affect the activity of enzymes, proteins, and other biological molecules. Additionally, TBSP has been shown to affect the folding of proteins, and may also affect the activity of other cellular processes.
Advantages and Limitations for Lab Experiments
TBSP has a number of advantages for use in lab experiments. It is a relatively stable compound, and it can be synthesized in a variety of ways. Additionally, TBSP has a broad range of applications in scientific research. However, there are some limitations for use in lab experiments. TBSP is not water-soluble, and it is not easily soluble in organic solvents. Additionally, TBSP is a relatively expensive compound, and it is difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for TBSP research. TBSP could be used to study the structure and reactivity of other compounds, as well as the mechanism of action of other compounds. Additionally, TBSP could be used to study the biochemical and physiological effects of other compounds, as well as the effects of other compounds on enzyme catalysis, protein-protein interactions, and protein folding. Finally, TBSP could be used to develop new compounds with improved properties, such as increased solubility or stability.
Synthesis Methods
TBSP can be synthesized through a variety of methods, including the reaction of tert-butyl bromide with pyrrolidine-1-carboxylic acid, or by reacting tert-butyl chloride with pyrrolidine-1-carboxylic acid and a sulfanylmethyl group. The reaction of tert-butyl bromide and pyrrolidine-1-carboxylic acid yields TBSP in a two-step process, while the reaction of tert-butyl chloride and pyrrolidine-1-carboxylic acid yields TBSP in a single step.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (2R)-2-(sulfanylmethyl)pyrrolidine-1-carboxylate involves the protection of the amine group, followed by the addition of a thiol group and subsequent deprotection. The carboxylic acid group is then activated and coupled with the protected amine-thiol intermediate to form the final product.", "Starting Materials": [ "2-pyrrolidone", "tert-butyl bromoacetate", "sodium hydride", "thiophenol", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "ethyl acetate", "sodium bicarbonate" ], "Reaction": [ "2-pyrrolidone is reacted with tert-butyl bromoacetate in the presence of sodium hydride to form tert-butyl (2R)-2-bromoacetylpyrrolidine-1-carboxylate.", "Thiophenol is added to the reaction mixture and stirred to form tert-butyl (2R)-2-(sulfanylmethyl)pyrrolidine-1-carboxylate.", "The product is then deprotected using hydrochloric acid to remove the tert-butyl group and reveal the amine group.", "The carboxylic acid group is activated using sodium hydroxide and ethyl acetate to form the corresponding ethyl ester.", "The protected amine-thiol intermediate is then coupled with the activated carboxylic acid group using sodium bicarbonate to form tert-butyl (2R)-2-(sulfanylmethyl)pyrrolidine-1-carboxylate." ] } | |
CAS RN |
2348344-49-8 |
Molecular Formula |
C10H19NO2S |
Molecular Weight |
217.3 |
Purity |
95 |
Origin of Product |
United States |
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